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Compound of Interest

Compound Name: 2,5-Difluorobenzaldehyde

CAS No.: 2646-90-4

Cat. No.: B1295323

Get Quote

2,5-Difluorobenzaldehyde is a fluorinated aromatic aldehyde that serves as a critical

intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty electronic

materials.[1] Its utility stems from the high reactivity of the aldehyde functional group in

nucleophilic additions and cross-coupling reactions, which is further modulated by the presence

of two fluorine atoms on the benzene ring.[1] These same electronic properties, however,

contribute to its hazardous nature, necessitating a thorough understanding of its reactivity and

toxicity to ensure safe handling in a laboratory and process development setting.

This guide moves beyond a simple recitation of safety data sheet (SDS) information. Instead, it

aims to provide a deeper, mechanistic understanding of the hazards associated with 2,5-
Difluorobenzaldehyde, enabling researchers to not only follow safety protocols but also to

make informed decisions when designing experiments and scaling up reactions.

Physicochemical Properties and Their Safety
Implications
A clear understanding of the physical and chemical properties of a substance is the foundation

of a robust safety assessment. The properties of 2,5-Difluorobenzaldehyde are summarized
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in the table below.

Property Value Safety Implication

Molecular Formula C₇H₄F₂O[2]
Provides insight into potential

combustion products.

Molecular Weight 142.10 g/mol [2]

Used for accurate

measurements and

concentration calculations.

Appearance Clear to pale yellow liquid[1]
Any deviation may indicate

contamination or degradation.

Odor
Characteristic aromatic

aldehyde odor[1]

Odor is not a reliable indicator

of exposure; work in ventilated

areas.

Boiling Point 180-185°C at 760 mmHg[1]
High boiling point reduces

volatility at room temperature.

Melting Point -10°C to -5°C[1]
Will be in a liquid state under

normal laboratory conditions.

Flash Point 59°C (138.2°F) - closed cup
Flammable liquid. Vapors can

form ignitable mixtures with air.

Density ~1.308 g/mL at 25°C Denser than water.

Solubility

Miscible with ethanol, acetone,

and ether; slightly soluble in

water[1]

Important for solvent selection

in reactions and for cleaning

spills.

The flash point of 59°C is a critical parameter, classifying 2,5-Difluorobenzaldehyde as a

flammable liquid. This means that at or above this temperature, it can release sufficient vapors

to form an ignitable mixture with air. Consequently, all work with this chemical should be

conducted away from open flames, sparks, and other sources of ignition.

Hazard Identification and GHS Classification
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards of chemical products. 2,5-
Difluorobenzaldehyde is classified as follows:

Flammable Liquids (Category 3) - H226: Flammable liquid and vapor.[2]

Skin Irritation (Category 2) - H315: Causes skin irritation.[2]

Serious Eye Irritation (Category 2) - H319: Causes serious eye irritation.[2]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation -

H335: May cause respiratory irritation.[2]

The signal word for 2,5-Difluorobenzaldehyde is "Warning".[2] These classifications

underscore the need for stringent engineering controls and personal protective equipment

(PPE) to prevent exposure.

Risk Assessment and Control: A Proactive
Approach
A dynamic risk assessment should be performed before any new procedure involving 2,5-
Difluorobenzaldehyde is undertaken. The following workflow provides a logical framework for

this process.
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Risk Assessment Workflow for 2,5-Difluorobenzaldehyde
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Caption: A logical workflow for assessing and controlling risks associated with 2,5-
Difluorobenzaldehyde.

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,5-Difluorobenzaldehyde:

Eye Protection: Chemical safety goggles are required at all times. If there is a splash hazard,

a face shield should be worn in addition to goggles.[3]

Hand Protection: Nitrile or other chemically resistant gloves should be worn. Gloves should

be inspected for tears or holes before use and changed frequently, especially after direct

contact.

Skin and Body Protection: A flame-retardant lab coat should be worn and kept buttoned.

Long pants and closed-toe shoes are also required.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to

minimize inhalation of vapors. If a fume hood is not available or if there is a risk of exceeding

exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

[3]

Handling and Storage
Handling:

Ventilation: All manipulations of 2,5-Difluorobenzaldehyde must be performed in a well-

ventilated area, preferably a chemical fume hood.[3]

Inert Atmosphere: The compound is sensitive to air and should be stored under an inert

atmosphere (e.g., nitrogen or argon) to prevent oxidation.[4]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools when handling containers.[5]
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Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[5]

Storage:

Temperature: Store in a cool, dry, and well-ventilated place, away from direct sunlight.

Recommended storage temperature is 2-8°C.[1]

Container: Keep the container tightly closed and sealed under an inert gas.[4]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong

reducing agents.

Emergency Procedures
In the event of an emergency, follow your institution's established protocols. The following are

general guidelines:

First-Aid Measures
Inhalation: If vapors are inhaled, move the person to fresh air and keep them comfortable for

breathing. If respiratory irritation persists, seek medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.

[3]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye

irritation persists, get medical advice/attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Accidental Release Measures
Evacuate: Evacuate all non-essential personnel from the area.
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Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition.

Containment: For small spills, absorb the material with a non-combustible absorbent material

(e.g., sand, earth, vermiculite) and place it in a sealed container for disposal.

Personal Protection: Wear appropriate PPE during cleanup.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may travel to a source of ignition and flash back. Containers may

explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Disposal of 2,5-Difluorobenzaldehyde and its containers must be in accordance with all

applicable federal, state, and local regulations. It is the responsibility of the waste generator to

determine the toxicity and physical properties of the material to ensure proper classification and

disposal.

Conclusion
2,5-Difluorobenzaldehyde is a valuable chemical intermediate, but its safe use hinges on a

thorough understanding of its hazards and the implementation of robust safety protocols. By

adhering to the principles of risk assessment, utilizing appropriate engineering controls and

PPE, and being prepared for emergencies, researchers can mitigate the risks associated with

this compound and conduct their work in a safe and responsible manner.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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